Cas no 2228889-45-8 (1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-ol)

• Product Name: 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-ol
• CAS No: 2228889-45-8
• MF: C₉H₁₂ClF₃N₂O
• MW: 256.652591705322
• CID: 6200648
• PubChem ID: 165753673
• Update Time: 2025-05-20

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-ol
• 2228889-45-8
• EN300-1961049
• 1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropan-2-ol

• Inchi： 1S/C9H12ClF3N2O/c1-8(2,16)4-5-6(9(11,12)13)14-15(3)7(5)10/h16H,4H2,1-3H3
• InChI Key： ZILMZJMAONXJFN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CC(C)(C)O

Computed Properties

• Exact Mass: 256.0590252g/mol
• Monoisotopic Mass: 256.0590252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-ol

Compound CAS No. 2228889-45-8: 1-(5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-2-methylpropan-2-ol

The compound with CAS No. 2228889-45-8, named 1-(5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-2-methylpropan-2-ol, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their unique electronic properties and versatile reactivity. The pyrazole ring in this molecule serves as a central structural motif, contributing to its stability and reactivity under different chemical conditions.

Recent studies have highlighted the importance of pyrazole derivatives in the development of advanced materials, particularly in the field of optoelectronics. The presence of the trifluoromethyl group (-CF3) at the 3-position of the pyrazole ring introduces significant electron-withdrawing effects, enhancing the molecule's ability to participate in various chemical reactions. This property makes it an attractive candidate for use in the synthesis of high-performance polymers and organic semiconductors.

The chlorine atom at the 5-position of the pyrazole ring further modulates the electronic characteristics of the molecule, making it suitable for applications in catalysis and drug design. Recent research has demonstrated that this compound can act as a highly efficient catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically enriched compounds with high yield and selectivity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of methyl groups at both the 1-position of the pyrazole ring and on the propanol moiety contributes to the molecule's stability and solubility, making it easier to handle in large-scale chemical processes. The trifluoromethyl group also plays a critical role in stabilizing intermediates during these reactions, ensuring high yields and purity.

From an environmental perspective, this compound has been shown to exhibit low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals used in industrial applications. However, further studies are required to fully understand its long-term impact on ecosystems and human health.

In conclusion, CAS No. 2228889-45-8 represents a cutting-edge compound with immense potential in various scientific and industrial domains. Its unique structure, combined with its versatile reactivity and favorable environmental profile, positions it as a key player in the development of next-generation materials and technologies.